Cas no 2172202-90-1 (tert-butyl 4-(1-ethyl-1H-imidazol-2-yl)pyrrolidine-3-carboxylate)

• Product Name: tert-butyl 4-(1-ethyl-1H-imidazol-2-yl)pyrrolidine-3-carboxylate
• CAS No: 2172202-90-1
• MF: C₁₄H₂₃N₃O₂
• MW: 265.351323366165
• CID: 6448258
• PubChem ID: 165815724
• Update Time: 2025-10-29

tert-butyl 4-(1-ethyl-1H-imidazol-2-yl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(1-ethyl-1H-imidazol-2-yl)pyrrolidine-3-carboxylate
• EN300-1456271
• 2172202-90-1

• Inchi： 1S/C14H23N3O2/c1-5-17-7-6-16-12(17)10-8-15-9-11(10)13(18)19-14(2,3)4/h6-7,10-11,15H,5,8-9H2,1-4H3
• InChI Key： IQNDEPTYXCMCTN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CNCC1C1=NC=CN1CC)=O

Computed Properties

• Exact Mass: 265.17902698g/mol
• Monoisotopic Mass: 265.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.2Ų

Additional information on tert-butyl 4-(1-ethyl-1H-imidazol-2-yl)pyrrolidine-3-carboxylate

tert-butyl 4-(1-ethyl-1H-imidazol-2-yl)pyrrolidine-3-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-(1-ethyl-1H-imidazol-2-yl)pyrrolidine-3-carboxylate, identified by the CAS number 2172202-90-1, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of imidazole derivatives, which are widely studied for their unique properties and versatile functionalities. The structure of this molecule combines a pyrrolidine ring, an imidazole moiety, and a tert-butyl ester group, making it a valuable compound in both academic research and industrial settings.

The synthesis of tert-butyl 4-(1-ethyl-1H-imidazol-2-yl)pyrrolidine-3-carboxylate involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent advancements in catalytic methods have enabled the efficient construction of such complex molecules, ensuring high yields and purity. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in facilitating key steps like cross-coupling reactions. These methods not only enhance the scalability of the synthesis but also align with green chemistry principles by minimizing waste and energy consumption.

The structural features of this compound make it an attractive candidate for various applications. The imidazole ring, known for its aromatic stability and ability to act as a hydrogen bond donor or acceptor, plays a crucial role in determining the compound's reactivity. The pyrrolidine ring contributes to the molecule's flexibility and ability to adopt conformations that are favorable for interactions with biological targets. Additionally, the tert-butyl ester group enhances the molecule's solubility in organic solvents, making it easier to handle during purification and analysis.

In recent years, there has been growing interest in exploring the biological activities of imidazole-containing compounds. Studies have shown that tert-butyl 4-(1-ethyl-1H-imidazol-2-yl)pyrrolidine-3-carboxylate exhibits promising anti-inflammatory and antioxidant properties. These findings suggest potential applications in drug development, particularly in targeting conditions associated with chronic inflammation and oxidative stress. Furthermore, preliminary pharmacokinetic studies indicate that this compound has favorable absorption profiles, making it a viable candidate for further preclinical testing.

The integration of computational chemistry techniques has significantly advanced our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure, while molecular docking studies have revealed potential binding modes with key biological targets. These computational approaches complement experimental data, enabling researchers to design more effective derivatives with enhanced therapeutic potential.

In conclusion, tert-butyl 4-(1-ethyl-1H-imidazol-2-yl)pyrrolidine-3-carboxylate represents a valuable addition to the arsenal of organic compounds with diverse applications. Its unique structure, combined with cutting-edge synthetic methods and computational tools, positions it as a promising candidate for future research and development efforts. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academia and industry.